Cas no 374764-46-2 (5-methyl-4-(((8-methyl-2-oxo-4-phenyl-2H-chromen-7-yl)oxy)methyl)furan-2-carboxylic acid)

• Product Name: 5-methyl-4-(((8-methyl-2-oxo-4-phenyl-2H-chromen-7-yl)oxy)methyl)furan-2-carboxylic acid
• CAS No: 374764-46-2
• MF: C₂₃H₁₈O₆
• MW: 390.385426998138
• CID: 5849863
• PubChem ID: 1313063
• Update Time: 2025-06-15

5-methyl-4-(((8-methyl-2-oxo-4-phenyl-2H-chromen-7-yl)oxy)methyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-4-(((8-methyl-2-oxo-4-phenyl-2H-chromen-7-yl)oxy)methyl)furan-2-carboxylic acid
• 2-Furancarboxylic acid, 5-methyl-4-[[(8-methyl-2-oxo-4-phenyl-2H-1-benzopyran-7-yl)oxy]methyl]-
• NCGC00674517-01
• Oprea1_816634
• 374764-46-2
• 5-methyl-4-{[(8-methyl-2-oxo-4-phenyl-2H-chromen-7-yl)oxy]methyl}-2-furoic acid
• EU-0046945
• AKOS001666694
• 5-methyl-4-[(8-methyl-2-oxo-4-phenylchromen-7-yl)oxymethyl]furan-2-carboxylic acid

• Inchi： 1S/C23H18O6/c1-13-19(27-12-16-10-20(23(25)26)28-14(16)2)9-8-17-18(11-21(24)29-22(13)17)15-6-4-3-5-7-15/h3-11H,12H2,1-2H3,(H,25,26)
• InChI Key： XQJGEJVSJJJWJI-UHFFFAOYSA-N
• SMILES： O1C(C)=C(COC2=CC=C3C(=C2C)OC(=O)C=C3C2=CC=CC=C2)C=C1C(O)=O

Computed Properties

• Exact Mass: 390.11033829g/mol
• Monoisotopic Mass: 390.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 86Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Neoflavones

Additional information on 5-methyl-4-(((8-methyl-2-oxo-4-phenyl-2H-chromen-7-yl)oxy)methyl)furan-2-carboxylic acid

Introduction to 5-methyl-4-(((8-methyl-2-oxo-4-phenyl-2H-chromen-7-yl)oxy)methyl)furan-2-carboxylic acid (CAS No. 374764-46-2)

5-methyl-4-(((8-methyl-2-oxo-4-phenyl-2H-chromen-7-yl)oxy)methyl)furan-2-carboxylic acid, identified by its CAS number 374764-46-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a furan moiety linked to a chromene derivative. The presence of multiple functional groups, such as hydroxymethyl and carboxylic acid functionalities, makes it a versatile intermediate in the synthesis of more complex pharmacophores.

The structural motif of 5-methyl-4-(((8-methyl-2-oxo-4-phenyl-2H-chromen-7-yl)oxy)methyl)furan-2-carboxylic acid incorporates elements that are frequently explored in medicinal chemistry for their potential biological activity. Specifically, the chromene scaffold is well-documented for its role in various pharmacological applications, including anti-inflammatory, antioxidant, and antimicrobial properties. The integration of this scaffold with a furan ring introduces additional layers of reactivity and binding potential, which can be exploited in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater precision. Studies have suggested that the hydroxymethyl group and the carboxylic acid moiety may serve as key interaction points for proteins involved in metabolic pathways and signal transduction. This has opened up avenues for exploring its potential as an inhibitor or modulator in therapeutic contexts.

In the realm of synthetic organic chemistry, 5-methyl-4-(((8-methyl-2-oxo-4-phenyl-2H-chromen-7-yl)oxy)methyl)furan-2-carboxylic acid represents an intriguing challenge due to its complex architecture. The synthesis of this compound requires careful consideration of reaction conditions and purification techniques to ensure high yield and purity. Researchers have employed various strategies, including multi-step condensation reactions and protective group strategies, to achieve the desired structure. The development of efficient synthetic routes not only facilitates its use in laboratory research but also paves the way for large-scale production if needed.

The chromene component of this molecule is particularly noteworthy, as it is a well-studied heterocycle with a rich history in pharmaceutical applications. For instance, derivatives of chromene have been investigated for their ability to inhibit enzymes such as lipoxygenase and cyclooxygenase, which are implicated in inflammatory responses. The presence of the 8-methyl group on the chromene ring further modulates its electronic properties, potentially enhancing its interaction with biological targets.

Another significant aspect of 5-methyl-4-(((8-methyl-2-oxyo)-4-phenoxy)-methyl)furanic acid (the full name highlights the presence of multiple functional groups) is its solubility profile. The combination of polar functional groups like hydroxymethyl and carboxylic acid contributes to its solubility in both polar and non-polar solvents, making it adaptable for various types of biochemical assays. This property is particularly advantageous when studying interactions with membrane-bound receptors or when formulating drug delivery systems.

Current research is exploring the potential applications of this compound in areas such as neurodegenerative diseases and cancer therapy. Preliminary studies have indicated that molecules structurally related to 5-methyl-furanic acid derivatives may exhibit neuroprotective effects by scavenging reactive oxygen species or modulating calcium signaling pathways. Additionally, the chromene moiety has shown promise in disrupting microtubule formation in cancer cells, suggesting a dual-action mechanism against tumor growth.

The role of computational methods in understanding the pharmacological properties of 374764462 cannot be overstated. High-throughput virtual screening (HTVS) has been utilized to identify potential binding pockets on target proteins where this compound might interact effectively. These computational predictions are often validated through experimental studies, leading to a more robust understanding of its mechanism of action.

Safety considerations are also paramount when handling this compound. While it does not fall under categories such as hazardous materials or controlled substances, proper handling protocols must be followed to ensure worker safety and prevent contamination. Storage conditions should be controlled to maintain stability, typically involving cool, dry environments away from direct sunlight.

The future prospects for 5-methyl-furanic acid derivatives, including those derived from CAS No. 374764462, are promising. As synthetic methodologies continue to evolve, more efficient routes to complex molecules like this one will become available, enabling faster discovery and development cycles. Furthermore, interdisciplinary approaches combining organic synthesis with bioinformatics and pharmacology will likely uncover new therapeutic applications.